Cas no 37535-49-2 ((2S)-2-amino-3-(pyridin-4-yl)propanoic acid)

• Product Name: (2S)-2-amino-3-(pyridin-4-yl)propanoic acid
• CAS No: 37535-49-2
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• MDL: MFCD01860883
• CID: 54724
• PubChem ID: 7009701
• Update Time: 2024-10-29

(2S)-2-amino-3-(pyridin-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-3-(pyridin-4-yl)propanoic acid
• 3-(4-Pyridyl)-L-alanine
• H-4-Pal.2HCl
• H-D-Ala(4-pyridyl)-OH.Hcl
• H-L-4Pal-OH*HCl
• L-3-(4-Pyridyl)-alanine
• L-4-Pyridylalanine
• (S)-2-Amino-3-pyridin-4-yl-propionic acid
• (2S)-2-amino-3-(pyridin-4-yl)propanoic acid

• MDL： MFCD01860883
• Inchi： 1S/C8H10N2O2/c9-7(8(11)12)5-6-1-3-10-4-2-6/h1-4,7H,5,9H2,(H,11,12)/t7-/m0/s1
• InChI Key： FQFVANSXYKWQOT-ZETCQYMHSA-N
• SMILES： OC([C@H](CC1C=CN=CC=1)N)=O

Computed Properties

• Exact Mass: 166.07400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 76.2

Experimental Properties

• Density: 1.271
• Melting Point: 260-262°C
• Boiling Point: 346.4 °C at 760 mmHg
• Flash Point: 163.3 °C
• Refractive Index: 1.603
• PSA: 76.21000
• LogP: 0.73630

(2S)-2-amino-3-(pyridin-4-yl)propanoic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazardous Material Identification：
• Storage Condition：Store at 0-5 ° C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters